Cas no 1038235-34-5 (2-{1-(2-bromophenyl)ethylamino}butan-1-ol)

• Product Name: 2-{1-(2-bromophenyl)ethylamino}butan-1-ol
• CAS No: 1038235-34-5
• MF: C₁₂H₁₈BrNO
• MW: 272.181422710419
• CID: 4568969
• PubChem ID: 43207111
• Update Time: 2025-10-29

2-{1-(2-bromophenyl)ethylamino}butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 2-[[1-(2-bromophenyl)ethyl]amino]-
• 2-{[1-(2-bromophenyl)ethyl]amino}butan-1-ol
• 2-{1-(2-bromophenyl)ethylamino}butan-1-ol

• Inchi： 1S/C12H18BrNO/c1-3-10(8-15)14-9(2)11-6-4-5-7-12(11)13/h4-7,9-10,14-15H,3,8H2,1-2H3
• InChI Key： BTQDVWIEXHFBCH-UHFFFAOYSA-N
• SMILES： C(O)C(NC(C1=CC=CC=C1Br)C)CC

Additional information on 2-{1-(2-bromophenyl)ethylamino}butan-1-ol

Comprehensive Overview of 2-{1-(2-bromophenyl)ethylamino}butan-1-ol (CAS No. 1038235-34-5)

2-{1-(2-bromophenyl)ethylamino}butan-1-ol (CAS No. 1038235-34-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique bromophenyl and amino alcohol functional groups, serves as a key intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for 2-{1-(2-bromophenyl)ethylamino}butan-1-ol uses, CAS 1038235-34-5 applications, and synthesis methods, reflecting its growing relevance in drug discovery and development.

The molecular structure of 2-{1-(2-bromophenyl)ethylamino}butan-1-ol features a 2-bromophenyl moiety attached to an ethylamino group, which is further linked to a butanol chain. This arrangement imparts distinct physicochemical properties, making it valuable for designing chiral ligands and pharmaceutical intermediates. Recent trends in AI-driven drug discovery and green chemistry have amplified interest in this compound, as it aligns with the demand for sustainable and efficient synthetic routes.

One of the most searched topics related to CAS 1038235-34-5 is its role in asymmetric synthesis. The compound’s amino alcohol functionality enables its use as a catalyst or auxiliary in stereoselective reactions, a critical area in modern organic chemistry. Additionally, its bromophenyl group offers opportunities for further functionalization, making it a versatile building block for medicinal chemistry projects. Researchers often inquire about 2-{1-(2-bromophenyl)ethylamino}butan-1-ol solubility and stability, which are essential for experimental design.

The applications of 2-{1-(2-bromophenyl)ethylamino}butan-1-ol extend beyond the lab. With the rise of personalized medicine and targeted therapies, this compound has been explored for its potential in developing CNS-active agents and receptor modulators. Its structural similarity to known pharmacophores has led to investigations into its bioactivity and toxicity profile, addressing common queries like is 2-{1-(2-bromophenyl)ethylamino}butan-1-ol safe? and what are its biological targets?

From a market perspective, the demand for CAS 1038235-34-5 is driven by its utility in high-value chemical synthesis. Suppliers and manufacturers emphasize its high purity and custom synthesis options, catering to the needs of pharmaceutical companies and research institutions. The compound’s patent landscape and regulatory status are also frequently searched, highlighting its commercial and legal significance.

In summary, 2-{1-(2-bromophenyl)ethylamino}butan-1-ol (CAS No. 1038235-34-5) is a multifaceted compound with broad applications in drug development, catalysis, and material science. Its alignment with trending topics like sustainable chemistry and AI-aided molecular design ensures its continued relevance. For those seeking detailed technical data or supplier information, this compound remains a subject of active exploration and innovation.